Cas no 591221-47-5 (2H-1,4-Benzothiazine, 4-acetyl-3,4-dihydro-2,2-dimethyl-6-nitro-)

• Product Name: 2H-1,4-Benzothiazine, 4-acetyl-3,4-dihydro-2,2-dimethyl-6-nitro-
• CAS No: 591221-47-5
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 1613722
• Update Time: 2024-09-13

2H-1,4-Benzothiazine, 4-acetyl-3,4-dihydro-2,2-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 4-acetyl-3,4-dihydro-2,2-dimethyl-6-nitro-
• Ethanone, 1-(2,3-dihydro-2,2-dimethyl-6-nitro-4H-1,4-benzothiazin-4-yl)-

• Inchi： 1S/C12H14N2O3S/c1-8(15)13-7-12(2,3)18-11-5-4-9(14(16)17)6-10(11)13/h4-6H,7H2,1-3H3
• InChI Key： VKFNVHONHNOJDB-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=CC([N+]([O-])=O)=CC=C2SC(C)(C)C1)C

Computed Properties

• Exact Mass: 266.07262

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Melting Point: 134-135 °C
• Boiling Point: 475.5±45.0 °C(Predicted)
• PSA: 63.45
• pka: -1.72±0.40(Predicted)